Cas no 870704-12-4 (2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE)

• Product Name: 2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE
• CAS No: 870704-12-4
• MF: C₉H₇F₂N₅
• MW: 223.182187318802
• CID: 992222
• PubChem ID: 4157760
• Update Time: 2025-07-02

2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE Chemical and Physical Properties

Names and Identifiers

• 2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE
• SCHEMBL670253
• 870704-12-4
• CS-0457536
• A841930
• 6-(3,5-difluorophenyl)-1,3,5-triazine-2,4-diamine
• MFCD04974119
• 6-[3,5-bis(fluoranyl)phenyl]-1,3,5-triazine-2,4-diamine
• 2,4-Diamino-6-(3,5-difluorophenyl)-1,3,5-triazine, 97%
• DTXSID60400062

• Inchi： 1S/C9H7F2N5/c10-5-1-4(2-6(11)3-5)7-14-8(12)16-9(13)15-7/h1-3H,(H4,12,13,14,15,16)
• InChI Key： KZOOJXHXDYIPOL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1N=C(N)N=C(N)N=1)F

Computed Properties

• Exact Mass: 223.06695157g/mol
• Monoisotopic Mass: 223.06695157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Melting Point: >300

2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on 2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE

Comprehensive Overview of 2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE (CAS No. 870704-12-4)

The compound 2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE, identified by its CAS No. 870704-12-4, is a specialized triazine derivative with significant applications in pharmaceutical and agrochemical research. This molecule features a 1,3,5-triazine core substituted with amino groups at the 2 and 4 positions and a 3,5-difluorophenyl moiety at the 6 position. Its unique structure makes it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and molecular recognition.

In recent years, the demand for fluorinated triazine derivatives has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in 2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE for its potential role in developing kinase inhibitors and antimicrobial agents. The incorporation of fluorine atoms into the phenyl ring improves lipophilicity and metabolic resistance, making it a hotspot in drug discovery pipelines. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 870704-12-4 is often utilized in nucleophilic aromatic substitution reactions, where its amino groups serve as excellent nucleophiles. Its compatibility with cross-coupling reactions further expands its utility in constructing complex heterocyclic frameworks. Laboratories focusing on high-throughput screening often include this compound in their libraries due to its modular reactivity and potential for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also critical when discussing 2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE. While not classified as hazardous, its handling requires standard laboratory precautions to ensure safety. The compound's biodegradability and ecotoxicity profile are under investigation, reflecting the broader industry shift toward green chemistry principles. This aspect resonates with current searches on eco-friendly chemical synthesis and sustainable pharmaceutical manufacturing.

In agrochemical applications, this triazine derivative shows promise as a precursor for herbicidal and fungicidal agents. Its ability to interfere with plant metabolic pathways has drawn attention in the development of next-generation crop protection solutions. Given the rising global focus on food security and precision agriculture, such innovations are highly relevant to both academic and commercial audiences.

Analytical characterization of CAS No. 870704-12-4 typically involves HPLC, NMR spectroscopy, and mass spectrometry to confirm purity and structural integrity. These techniques are frequently queried by researchers seeking quality control protocols for heterocyclic compounds. The compound's spectral data (e.g., 1H/13C NMR shifts and FT-IR peaks) are often shared in open-access repositories to facilitate collaborative research.

Looking ahead, 2,4-DIAMINO-6-(3,5-DIFLUOROPHENYL)-1,3,5-TRIAZINE is poised to play a pivotal role in advancing personalized medicine and smart materials. Its adaptability in molecular design aligns with emerging trends like AI-driven drug discovery and computational chemistry, topics dominating scientific discourse. As interest in tailored therapeutics grows, this compound's versatility ensures its continued relevance in cutting-edge research.